Cas no 2416231-73-5 (1-(azetidin-3-yl)-5-nitro-1H-pyrazole)

• Product Name: 1-(azetidin-3-yl)-5-nitro-1H-pyrazole
• CAS No: 2416231-73-5
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6302232
• PubChem ID: 146155045
• Update Time: 2025-06-12

1-(azetidin-3-yl)-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-5-nitro-1H-pyrazole
• EN300-26623825
• 2416231-73-5

• Inchi： 1S/C6H8N4O2/c11-10(12)6-1-2-8-9(6)5-3-7-4-5/h1-2,5,7H,3-4H2
• InChI Key： YNFMKHSDXILSDQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=NN1C1CNC1)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 1-(azetidin-3-yl)-5-nitro-1H-pyrazole

Introduction to 1-(azetidin-3-yl)-5-nitro-1H-pyrazole (CAS No. 2416231-73-5)

1-(azetidin-3-yl)-5-nitro-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2416231-73-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive study in drug discovery and development.

The compound belongs to the class of nitro-substituted pyrazoles, which are known for their broad spectrum of pharmacological properties. The presence of both azetidine and nitro functional groups in 1-(azetidin-3-yl)-5-nitro-1H-pyrazole contributes to its unique chemical reactivity and biological interactions. These structural components allow for diverse modifications, enabling researchers to tailor the molecule for specific therapeutic applications.

In recent years, there has been a growing interest in nitro-substituted heterocycles due to their demonstrated efficacy in various pharmacological contexts. The nitro group, in particular, can serve as a key pharmacophore, influencing both the metabolic stability and bioavailability of the compound. Additionally, the azetidine ring introduces a rigid structure that can enhance binding affinity to biological targets.

Current research in this domain has highlighted the potential of 1-(azetidin-3-yl)-5-nitro-1H-pyrazole as a lead compound for developing novel therapeutic agents. Studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The nitro group's ability to undergo reduction to an amine under physiological conditions further expands its pharmacological versatility.

One of the most compelling aspects of 1-(azetidin-3-yl)-5-nitro-1H-pyrazole is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis protocols, allowing for scalable production and further structural optimization. This accessibility is crucial for advancing preclinical studies and moving towards clinical trials.

The structural motif of 1-(azetidin-3-yl)-5-nitro-1H-pyrazole also aligns with emerging trends in drug design, particularly the integration of multiple pharmacophores into a single molecule. This approach can lead to synergistic effects, improving therapeutic outcomes while potentially reducing side effects. The combination of azetidine and nitro functionalities provides a scaffold that can be modified to target multiple disease pathways simultaneously.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 1-(azetidin-3-yl)-5-nitro-1H-pyrazole. Molecular docking studies have identified potential binding interactions with various protein targets, suggesting its utility in treating conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. These computational insights have guided experimental efforts, streamlining the drug discovery process.

The chemical stability of 1-(azetidin-3-yl)-5-nitro-1H-pyrazole is another critical factor that has been thoroughly investigated. The presence of the nitro group necessitates careful consideration of storage conditions and reaction environments to prevent decomposition. However, preliminary studies indicate that under appropriate conditions, the compound exhibits good stability, making it suitable for further development.

In conclusion, 1-(azetidin-3-yl)-5-nitro-1H-pyrazole (CAS No. 2416231-73-5) represents a promising candidate for pharmaceutical innovation. Its unique structural features, combined with its synthetic feasibility and potential biological activities, position it as a valuable asset in medicinal chemistry research. As ongoing studies continue to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation drugs.